![molecular formula C17H19NO3S B5729702 2-methoxy-N-(4-methoxy-2-methylphenyl)-4-(methylthio)benzamide](/img/structure/B5729702.png)
2-methoxy-N-(4-methoxy-2-methylphenyl)-4-(methylthio)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methoxy-N-(4-methoxy-2-methylphenyl)-4-(methylthio)benzamide, also known as MMMPB, is a compound that has gained attention for its potential use in scientific research. MMMPB is a member of the benzamide family and has been shown to have a variety of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 2-methoxy-N-(4-methoxy-2-methylphenyl)-4-(methylthio)benzamide is not fully understood, but it is thought to work by inhibiting the activity of certain enzymes that are involved in cell proliferation and inflammation. 2-methoxy-N-(4-methoxy-2-methylphenyl)-4-(methylthio)benzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. By inhibiting HDAC activity, 2-methoxy-N-(4-methoxy-2-methylphenyl)-4-(methylthio)benzamide may be able to alter the expression of genes that are involved in cancer cell proliferation and inflammation.
Biochemical and Physiological Effects:
2-methoxy-N-(4-methoxy-2-methylphenyl)-4-(methylthio)benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis (programmed cell death), and inhibit the activity of certain enzymes that are involved in inflammation. 2-methoxy-N-(4-methoxy-2-methylphenyl)-4-(methylthio)benzamide has also been shown to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One advantage of using 2-methoxy-N-(4-methoxy-2-methylphenyl)-4-(methylthio)benzamide in lab experiments is that it has been shown to be effective in inhibiting the proliferation of cancer cells. This makes it a potentially useful compound for studying the mechanisms of cancer cell growth and development. However, one limitation of using 2-methoxy-N-(4-methoxy-2-methylphenyl)-4-(methylthio)benzamide in lab experiments is that its mechanism of action is not fully understood. This makes it difficult to design experiments that specifically target its activity.
Future Directions
There are several future directions that could be explored in the study of 2-methoxy-N-(4-methoxy-2-methylphenyl)-4-(methylthio)benzamide. One direction could be to further investigate its mechanism of action and how it interacts with specific enzymes and proteins in the cell. Another direction could be to study its potential use in combination with other compounds for the treatment of cancer and inflammatory diseases. Additionally, more studies could be done to explore its potential use in other areas of scientific research, such as neuroscience and immunology.
Synthesis Methods
The synthesis method of 2-methoxy-N-(4-methoxy-2-methylphenyl)-4-(methylthio)benzamide involves several steps. The first step is the synthesis of 4-methoxy-2-methylbenzoic acid, which is then converted to 4-methoxy-2-methylphenyl isocyanate. The isocyanate is then reacted with 4-methoxyaniline to form 2-methoxy-N-(4-methoxy-2-methylphenyl)benzamide. Finally, the methylthio group is added to the benzamide to form 2-methoxy-N-(4-methoxy-2-methylphenyl)-4-(methylthio)benzamide.
Scientific Research Applications
2-methoxy-N-(4-methoxy-2-methylphenyl)-4-(methylthio)benzamide has been shown to have potential applications in scientific research. It has been studied for its ability to inhibit the proliferation of cancer cells, particularly breast cancer cells. 2-methoxy-N-(4-methoxy-2-methylphenyl)-4-(methylthio)benzamide has also been shown to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
2-methoxy-N-(4-methoxy-2-methylphenyl)-4-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3S/c1-11-9-12(20-2)5-8-15(11)18-17(19)14-7-6-13(22-4)10-16(14)21-3/h5-10H,1-4H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRWHAPIATHUTGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)NC(=O)C2=C(C=C(C=C2)SC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methoxy-N-(4-methoxy-2-methylphenyl)-4-methylsulfanylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.